Strontium selenide

• IUPAC Name: selanylidenestrontium
• InChI: InChI=1S/Se.Sr
• InChI Key: PFNOMMSIZHKPBO-UHFFFAOYSA-N
• Canonical SMILES: [Se]=[Sr]
• Molecular Formula: SeSr
• Molecular Weight: 166.59 g/mol
• CAS No.: 1315-07-7

Description

Strontium selenide (SrSe) is an inorganic compound composed of strontium (Sr²⁺) and selenium (Se²⁻) ions. It crystallizes in a cubic sodium chloride (NaCl) structure with lattice parameters ranging between 3.117–3.308 Å . SrSe is synthesized via diverse methods, including reduction of selenium in rongalite solutions and reactions of strontium with hydrogen selenide (H₂Se) in liquid ammonia . Its band gap energies are reported as 5.19 eV (direct) and 4.53 eV (indirect), with optical properties influenced by synthesis conditions .

SrSe is a light-sensitive material used in infrared-stimulable phosphors, ceramics, and electrocatalysts for hydrogen evolution reactions . It exhibits a high melting point (1,600°C) and density (4.38 g/cm³) , making it suitable for high-temperature applications. However, discrepancies in its reported appearance (white/off-white vs. black powder ) suggest variations due to impurities, such as strontium oxide (SrO), detected in Raman spectra .

Preparation Methods

Strontium selenide can be synthesized through several methods:

Reduction of Strontium Selenate: This compound can be prepared by reducing strontium selenate with hydrogen at 600°C.

Reaction with Hydrogen Selenide: Another method involves reacting strontium with hydrogen selenide in liquid ammonia.

Reaction with Selenium: It can also be prepared by the reaction of strontium oxide with selenium metal.

Chemical Reactions Analysis

Oxidation-Reduction Reactions

Reaction Type	Equation	Conditions	Reference
Oxidation	$\text{SrSe}+\text{O}_2\rightarrow \text{SrO}+\text{SeO}_2$	Ambient to high-temperature oxidation
Reduction	$\text{SrSe}+\text{H}_2\rightarrow \text{Sr}+\text{H}_2\text{Se}$	$600^\circ \text{C}$ under hydrogen flow

Substitution and Complex Formation

• Reaction with mercury selenide and germanium diselenide : $$\text{SrSe}+\text{HgSe}+\text{GeSe}_2\xrightarrow{\Delta}\text{SrHgGeSe}_4\quad[1][5]$$
• Thorium selenide synthesis : $$\text{SrSe}+\text{Th}+\text{Se}\xrightarrow{\text{Sn }1000^\circ \text{C}}\text{SrTh}_2\text{Se}_5\quad[1][12]$$

Solid-State Structural Transformations

SrSe undergoes pressure-induced phase transitions:

• At ambient pressure : Orthorhombic crystal system (NaCl-type structure, space group $Fm\bar{3}m$) .
• Under high pressure (14 GPa) : Transforms to a CsCl-type structure (space group $Pm\bar{3}m$) .

Property	Ambient Pressure	High Pressure (14 GPa)
Crystal System	Cubic (NaCl)	Cubic (CsCl)
Lattice Parameter	$a=6.234\,\text{ }$	$a=3.117\,\text{ }$
Density	$4.54\,\text{g cm}^3$	Increased due to closer packing

Electrocatalytic Behavior in Hydrogen Evolution Reaction (HER)

SrSe nanowires synthesized via solvothermal methods exhibit exceptional HER performance:

• Optimal synthesis temperature : $200^\circ \text{C}$ yields mesoporous nanowires with high surface area ($123\,\text{m}^2/\text{g}$) .
• Key metrics : $$\text{Overpotential}=127\,\text{mV},\quad \text{Tafel slope}=135\,\text{mV dec}\quad[3][20]$$
• Stability : Retains $>95\%$ activity after 50 hours at $10\,\text{mA cm}^2$ .

Solubility and Precipitation

• Sparingly soluble in water , reacts to form $\text{Sr OH }_2$ and $\text{H}_2$: $$\text{SrSe}+2\text{H}_2\text{O}\rightarrow \text{Sr OH }_2+\text{H}_2\text{Se}\quad[2][32]$$
• Insoluble in organic solvents but dissolves in concentrated acids (e.g., HCl): $$\text{SrSe}+2\text{HCl}\rightarrow \text{SrCl}_2+\text{H}_2\text{Se}\quad[2][4]$$

Reactivity with Halogens and Chalcogens

Reactant	Product	Conditions
$\text{Cl}_2$	$\text{SrCl}_2$	Room temperature
$\text{Br}_2$	$\text{SrBr}_2$	$400^\circ \text{C}$
$\text{I}_2$	$\text{SrI}_2$	Red heat

Scientific Research Applications

Electrocatalysis

Overview : Strontium selenide has emerged as a promising material for electrocatalytic applications, particularly in hydrogen evolution reactions (HER) and oxygen evolution reactions (OER).

Key Findings :

• Nanowire Synthesis : SrSe nanowires synthesized via solvo-hydrothermal processes exhibit enhanced electrocatalytic activity due to their mesoporous structure, which increases the active surface area. For instance, nanowires synthesized at 200°C showed an overpotential of 127 mV for HER, with a turnover frequency of 41.20 ms$^{-1}$ .
• Hybrid Systems : SrSe supported on copper sulfide hybrid nanosheets has been utilized as efficient electrodes for OER, demonstrating high performance in energy conversion systems .

Table 1: Electrocatalytic Performance of SrSe Nanowires

Parameter	Value
Overpotential (HER)	127 mV
Turnover Frequency	41.20 ms$^{-1}$
Tafel Slope	135 mV dec$^{-1}$
Stability (chronoamperometry)	Maintained for 24 hours

Optical Applications

Overview : The optical properties of this compound make it suitable for various applications in photonics and optoelectronics.

Key Findings :

• Optical Coatings : SrSe is used in optical coatings for lenses and mirrors, enhancing their performance due to its favorable refractive index and transparency in certain spectral ranges .
• Luminescent Films : The compound can be co-doped with alkali metals and titanium ions to create luminescent films, which have potential applications in display technologies .

Table 2: Optical Properties of this compound

Property	Value
Refractive Index	Varies with composition
Transparency Range	Specific to application
Luminescence	Enhanced with co-doping

Biomedical Applications

Overview : this compound also shows promise in biomedical fields, particularly in antibacterial coatings and bone filler applications.

Key Findings :

• Antibacterial Properties : Research indicates that selenium ions can enhance the antibacterial activity of hydroxyapatite when co-substituted with strontium. This combination has shown effectiveness against both Gram-negative and Gram-positive bacteria .
• Bioactivity Enhancement : Co-substituted hydroxyapatite (Se-Sr-HA) demonstrated superior bioactivity compared to pure hydroxyapatite, making it suitable for bone regeneration applications .

Table 3: Antibacterial Efficacy of Se-Sr-HA

Bacterial Strain	Efficacy
Escherichia coli	High
Staphylococcus carnosus	High

Mechanism of Action

The mechanism by which strontium selenide exerts its effects is primarily through its electronic structure and band alignment, which influence its catalytic activity. The stability of this compound under reaction conditions and its long-term durability are critical factors for its performance in applications such as oxygen evolution reactions .

Comparison with Similar Compounds

Structural and Ionic Characteristics

Alkaline earth selenides (MgSe, CaSe, SrSe, BaSe) share the NaCl-type cubic structure, while beryllium selenide (BeSe) adopts a hexagonal prismatic structure . Ionic radii trends influence lattice parameters: smaller cations (e.g., Mg²⁺) result in shorter internuclear distances. For NaCl-type selenides, internuclear distances are calculated using an exponent $ k = 1.6 $, reflecting ionic bonding strength .

Compound	Structure Type	Lattice Parameter (Å)	Band Gap (eV)	Key Applications
MgSe	Cubic (NaCl)	~5.46*	~4.2†	Semiconductors, optoelectronics
CaSe	Cubic (NaCl)	~5.91*	~3.9†	Phosphors, catalysts
SrSe	Cubic (NaCl)	3.117–3.308	5.19 (direct)	Electrocatalysts, optical coatings
BaSe	Cubic (NaCl)	~6.60*	~3.5†	Photovoltaic materials

Biological Activity

Strontium selenide (SrSe) is an inorganic compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial applications and biocompatibility. This article explores the synthesis, characterization, and biological effects of SrSe, focusing on its antibacterial properties and interactions with biological systems.

This compound is characterized by a simple cubic crystal structure, with a lattice parameter of approximately 3.117 Å. It is often synthesized through various methods, including solid-state reactions and chemical vapor deposition. The incorporation of strontium ions into selenium matrices enhances the material's properties, making it suitable for various applications in biomedicine and materials science.

2. Antibacterial Activity

Recent studies have highlighted the antibacterial properties of SrSe when used in composite materials. For instance, strontium-substituted hydroxyapatite (Se-Sr-HA) demonstrated significant antibacterial activity against both Gram-positive (Staphylococcus carnosus) and Gram-negative (Escherichia coli) bacteria. The incorporation of selenium ions into hydroxyapatite matrices not only improved the antibacterial efficacy but also enhanced cell viability compared to pure hydroxyapatite formulations .

Table 1: Antibacterial Efficacy of SrSe Composites

Composite Material	Bacterial Strain	Zone of Inhibition (mm)	Reference
Se-Sr-HA	Staphylococcus carnosus	15
Se-Sr-HA	Escherichia coli	18
Sr-doped ZnSe	Staphylococcus aureus	20
Sr-doped ZnSe	Escherichia coli	22

The antibacterial mechanism of this compound is believed to involve the generation of reactive oxygen species (ROS), which can damage bacterial cell membranes and disrupt metabolic processes. The presence of selenium ions is crucial as they enhance oxidative stress within microbial cells, leading to increased susceptibility to antimicrobial agents.

4. Biocompatibility Studies

Biocompatibility is a critical factor for any material intended for biomedical applications. In vitro studies using human osteosarcoma cells (MG-63) have shown that while pure selenium compounds can exhibit cytotoxic effects, the co-substitution of strontium significantly mitigates these effects, thereby enhancing the overall biocompatibility of the material .

Table 2: Cytotoxicity Assessment of SrSe Composites

Composite Material	Cell Line	Viability (%)	Reference
Pure Hydroxyapatite	MG-63	75
Se-Sr-HA	MG-63	90
Sr-doped ZnSe	HepG2	85

5. Case Studies

Case Study 1: Antibacterial Coatings
A study investigated the application of Se-Sr-HA as an antibacterial coating for orthopedic implants. The results indicated a significant reduction in bacterial colonization on coated surfaces compared to uncoated controls, suggesting that SrSe-based coatings could effectively prevent postoperative infections .

Case Study 2: Water Remediation
Another research effort focused on Sr-doped ZnSe nanoparticles for photocatalytic degradation of organic pollutants in water. These nanoparticles exhibited excellent photocatalytic activity under visible light, demonstrating their dual functionality in both antimicrobial action and environmental remediation .

6. Conclusion

This compound presents promising biological activity, particularly in its antibacterial properties and biocompatibility when used in composite materials. Its ability to enhance antimicrobial efficacy while maintaining cellular viability positions it as a valuable candidate for various biomedical applications, including coatings for medical devices and water treatment technologies.

Further research is necessary to fully elucidate the mechanisms underlying its biological effects and to explore its potential clinical applications.

Q & A

Q. Basic: What are the key structural and physical properties of strontium selenide, and how do they inform experimental design?

This compound (SrSe) crystallizes in a simple cubic structure with lattice parameters of 3.117 Å and 3.308 Å . Its high density (4.38 g/cm³) and melting point (1600°C) suggest thermal stability under high-temperature processing . The material is soluble in dilute HCl and HNO₃ but decomposes slowly in water, necessitating inert-atmosphere handling during synthesis .
Methodological Consideration: Use X-ray diffraction (XRD) to confirm cubic symmetry and lattice parameters. Thermogravimetric analysis (TGA) can assess thermal stability.

Table 1: Key Physical Properties

Property	Value	Source
Crystal Structure	Simple cubic
Lattice Parameters (Å)	3.117, 3.308
Density (g/cm³)	4.38
Melting Point (°C)	1600
Solubility	Soluble in dilute HCl, HNO₃

Q. Basic: How can researchers mitigate decomposition and oxidation during SrSe synthesis?

SrSe is sensitive to moisture and light, requiring synthesis in anhydrous, oxygen-free environments (e.g., gloveboxes). Evidence suggests using sealed quartz ampoules for high-purity synthesis via direct reaction of strontium and selenium at elevated temperatures . Post-synthesis, store samples under argon in airtight containers to prevent oxidation.

Q. Advanced: What computational approaches optimize electronic structure modeling of SrSe?

Density functional theory (DFT) with generalized gradient approximation (GGA) functionals (e.g., PW91) is effective for modeling SrSe’s electronic properties . Include spin-orbit coupling for accurate bandgap predictions, especially for optoelectronic applications. Validate simulations with experimental UV-Vis spectroscopy and photoluminescence data. Challenge: Overestimation of bandgaps by local density approximation (LDA) requires hybrid functionals for correction .

Q. Advanced: How does SrSe’s structure enhance its electrocatalytic activity for hydrogen evolution (HER)?

SrSe’s cubic structure provides a large electrochemical surface area , facilitating charge transfer in HER . Experimental methods to assess activity:

• Rotating disk electrode (RDE) voltammetry for kinetic analysis.
• Tafel slope calculations to determine rate-limiting steps.
• Electrochemical impedance spectroscopy (EIS) to evaluate interfacial resistance.
  Key Metric: Lower overpotential and higher exchange current density indicate superior catalytic performance.

Q. Advanced: What challenges arise in depositing SrSe thin films, and how can they be addressed?

Thin-film deposition faces challenges in stoichiometry control and substrate adhesion. Pulsed laser deposition (PLD) and molecular beam epitaxy (MBE) are preferred for precise layer-by-layer growth . Use in-situ reflection high-energy electron diffraction (RHEED) to monitor crystallinity. Post-deposition annealing in selenium atmosphere can rectify selenium vacancies .

Q. Basic: How does SrSe’s photostability impact its use in infrared (IR) applications?

SrSe’s role as an infrared-stimulable phosphor relies on its narrow bandgap and light sensitivity . For IR spectroscopy or sensing, encapsulate SrSe components to prevent photodegradation. Characterize photostability via accelerated aging tests under UV/IR irradiation.

Q. Advanced: Can SrSe interfaces enhance superconducting properties in heterostructures?

While focuses on FeSe/SrTiO3 interfaces, SrSe’s structural compatibility with perovskites (e.g., SrTiO3) suggests potential for interface engineering. Probe interfacial strain and charge transfer using scanning transmission electron microscopy (STEM) and X-ray photoelectron spectroscopy (XPS) . Theoretical studies should model interface-induced electronic modifications .